Cas no 1105665-14-2 (4-Bromo-1-fluoro-2-(2-methoxyethoxy)-benzene)

4-Bromo-1-fluoro-2-(2-methoxyethoxy)-benzene is a halogenated aromatic ether compound with a molecular formula of C₉H₁₀BrFO₂. This structurally versatile intermediate features both bromo and fluoro substituents, enhancing its reactivity in cross-coupling reactions such as Suzuki or Buchwald-Hartwig aminations. The 2-methoxyethoxy group improves solubility in polar organic solvents, facilitating its use in synthetic applications. Its well-defined reactivity profile makes it valuable in pharmaceutical and agrochemical research, particularly for constructing complex scaffolds. The compound’s stability under standard conditions ensures reliable handling and storage. Its distinct substitution pattern allows for selective functionalization, making it a useful building block in fine chemical synthesis.

4-Bromo-1-fluoro-2-(2-methoxyethoxy)-benzene structure

1105665-14-2 structure

Product Name:4-Bromo-1-fluoro-2-(2-methoxyethoxy)-benzene

CAS No:1105665-14-2

MF:C₉H₁₀BrFO₂

MW:249.076905727386

CID:3165647

PubChem ID:59558706

Update Time:2025-10-07

4-Bromo-1-fluoro-2-(2-methoxyethoxy)-benzene Chemical and Physical Properties

Names and Identifiers

- 4-bromo-1-fluoro-2-(2-methoxyethoxy)benzene
- ATSLAOPDEIFBDU-UHFFFAOYSA-N
- 4-Bromo-1-fluoro-2-(2-methoxyethoxy)-benzene
- 1105665-14-2
- A1-18799
- DB-396501
- 4-bromo-1-fluoro-2-(2-methoxyethoxyl)benzene
- 4-Bromo-1-fluoro-2-(2-methoxy-ethoxy)-benzene
- AKOS026671478
- SCHEMBL427426
- FS-5884
- MDL： MFCD26958727
- Inchi： 1S/C9H10BrFO2/c1-12-4-5-13-9-6-7(10)2-3-8(9)11/h2-3,6H,4-5H2,1H3
- InChI Key： ATSLAOPDEIFBDU-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1)OCCOC)F

Computed Properties

Exact Mass: 247.98482Da
Monoisotopic Mass: 247.98482Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 18.5Å²

4-Bromo-1-fluoro-2-(2-methoxyethoxy)-benzene Pricemore >>

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